3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 3-fluoro-4-(4-methylpyrazol-1-yl)benzaldehyde
• InChI: InChI=1S/C11H9FN2O/c1-8-5-13-14(6-8)11-3-2-9(7-15)4-10(11)12/h2-7H,1H3
• InChI Key: GCORKXXPPREKOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)C2=C(C=C(C=C2)C=O)F

Description

3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde is a fluorinated benzaldehyde derivative featuring a 4-methylpyrazole substituent at the para position relative to the aldehyde group. Its molecular formula is C₁₁H₉FN₂O, with a molecular weight of 218.21 g/mol. This compound is of interest in medicinal chemistry and materials science due to its structural versatility, particularly as a building block in synthesizing kinase inhibitors and heterocyclic frameworks . The fluorine atom and pyrazole ring contribute to its electronic properties, influencing reactivity and intermolecular interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through a cyclization reaction involving hydrazine and a 1,3-diketone or an equivalent compound.

Introduction of the Fluorine Atom: The fluorine atom is introduced via electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide.

Aldehyde Formation: The final step involves the formylation of the aromatic ring, which can be achieved using Vilsmeier-Haack reaction conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products Formed

Oxidation: 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzoic acid.

Reduction: 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological and inflammatory conditions.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex organic molecules, including heterocycles and natural product analogs.

Material Science: It is explored for its potential use in the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde depends on its specific application. In medicinal chemistry, it may interact with various molecular targets such as enzymes or receptors, modulating their activity through binding interactions . The fluorine atom can enhance the compound’s binding affinity and metabolic stability .

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key structural and physicochemical differences between 3-fluoro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde and three related compounds:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Applications
Target: 3-Fluoro-4-(4-methyl-1H-pyrazol-1-yl)benzaldehyde	4-methylpyrazole	C₁₁H₉FN₂O	218.21	Intermediate in kinase inhibitor synthesis
3-Fluoro-4-(4-iodo-1H-pyrazol-1-yl)benzaldehyde	4-iodopyrazole	C₁₀H₇FINO	316.07	Higher molecular weight; potential crystallography applications
3-Fluoro-4-[4-(pyrimidin-2-yl)piperazin-1-yl]benzaldehyde	Piperazine-pyrimidine hybrid	C₁₅H₁₅FN₄O	286.30	Enhanced solubility; drug discovery applications
3-Fluoro-4-(4-methylpiperazin-1-yl)benzaldehyde	4-methylpiperazine	C₁₂H₁₆FN₃O	237.27	Basic nitrogen center; improved bioavailability

Key Differences and Implications

Substituent Effects :

• The 4-methylpyrazole group in the target compound enhances lipophilicity compared to the piperazine-pyrimidine hybrid in , which introduces polar nitrogen atoms for hydrogen bonding. This difference impacts solubility and membrane permeability in drug candidates .
• The 4-iodopyrazole analogue has a significantly higher molecular weight (316.07 vs. 218.21) due to iodine’s atomic mass. This could reduce solubility but improve crystallographic resolution via heavy-atom effects.

Biological Activity :

• Piperazine-containing derivatives (e.g., ) are prevalent in kinase inhibitors due to their ability to modulate enzyme active sites. The target compound’s pyrazole ring may offer steric advantages in binding pockets compared to bulkier piperazine systems .

Synthetic Utility :

• The target compound’s aldehyde group is reactive in condensation reactions, similar to the piperazine derivative in , which was used to synthesize imidazo[4,5-b]pyridine-based inhibitors.

Biological Activity

3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde is a compound of interest in medicinal chemistry due to its potential biological activities. It belongs to the class of pyrazole derivatives, which have been widely studied for their pharmacological properties. This article reviews the biological activity of this compound, focusing on its synthesis, mechanisms of action, and therapeutic potential.

• Molecular Formula : C11H9FN2O
• Molecular Weight : 204.20 g/mol
• CAS Number : 1178205-23-6

Synthesis

The synthesis of 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde typically involves the formation of the pyrazole ring followed by functionalization to introduce the fluoro and aldehyde groups. This multi-step synthetic route is crucial for ensuring the desired biological activity.

Anticancer Properties

Research has indicated that pyrazole derivatives exhibit significant anticancer activity. For instance, compounds containing a pyrazole ring have been shown to inhibit the growth of various cancer cell lines, including breast (MDA-MB-231) and liver (HepG2) cancers. The mechanism often involves modulation of specific enzymes or receptors that are critical for tumor growth and proliferation .

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound	Cancer Type	IC50 (µM)	Reference
3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde	MDA-MB-231 (Breast)	TBD
Pazopanib	Renal	0.5
Ruxolitinib	Blood Cancer	0.3

Anti-inflammatory Activity

In addition to anticancer effects, pyrazole derivatives are known for their anti-inflammatory properties. Studies have demonstrated that these compounds can inhibit key inflammatory pathways, making them potential candidates for treating conditions like arthritis and other inflammatory diseases .

Table 2: Anti-inflammatory Activity

Compound	Inhibition (%)	Reference
3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde	TBD
Diclofenac	54.65
Celecoxib	TBD

The biological activity of 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde is attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cancer cell proliferation and inflammatory responses.
• Receptor Modulation : It can act on specific receptors, altering signaling pathways that lead to tumor growth or inflammation.

Case Studies

Several studies have explored the efficacy of pyrazole derivatives in clinical settings:

• Study on Anticancer Activity : A recent study evaluated a series of pyrazole derivatives, including 3-Fluoro-4-(4-methyl-1H-pyrazol-1-YL)benzaldehyde, showing promising results against multiple cancer cell lines with significant inhibition rates.
• Anti-inflammatory Trials : Clinical trials have tested the anti-inflammatory effects of similar compounds, indicating potential use in therapeutic applications for chronic inflammatory diseases.